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Phenylcyclopentyl)methanamine

Cat. No. B093280

Compound Name:

Introduction: Unveiling a Potential Modulator of
Excitatory Neurotransmission

(1-Phenylcyclopentyl)methanamine is a novel psychoactive compound belonging to the
arylcycloalkylamine class. Its structural similarity to phencyclidine (PCP) and its analogs
suggests a potential role as a modulator of N-methyl-D-aspartate (NMDA) receptor activity.[1]
[2] This class of compounds is of significant interest in neuropharmacological research due to
their profound effects on synaptic plasticity, learning, and memory, and their implication in
various neurological and psychiatric disorders.[3] This document provides a comprehensive
guide for researchers, scientists, and drug development professionals on the potential
applications of (1-Phenylcyclopentyl)methanamine in neuropharmacological research,
including detailed protocols for its characterization.

While direct experimental data on (1-Phenylcyclopentyl)methanamine is limited, its structural
features strongly suggest it may act as an NMDA receptor antagonist and potentially as a
psychostimulant through modulation of catecholaminergic systems.[4][5] These application
notes are therefore based on established methodologies for characterizing compounds with
these mechanisms of action.

Physicochemical Properties
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A summary of the known physicochemical properties of (1-Phenylcyclopentyl)methanamine
and a related compound is presented below.

-

Property Phenylcyclopentyl)methan  1-Phenylcyclopentanamine
amine

CAS Number 17511-89-6[6] 17380-74-4[7]

Molecular Formula C12H17NI8] C11H15N][7]

Molecular Weight 175.27 g/mol 161.25 g/mol [7]

Boiling Point Not available 253 °C[7]

Density Not available 1.014 g/mL[7]

Proposed Mechanism of Action: A Dual Hypothesis

Based on its chemical structure, the primary hypothesized mechanism of action for (1-
Phenylcyclopentyl)methanamine is non-competitive antagonism of the NMDA receptor.
Additionally, like many PCP analogs, it may exhibit activity as a dopamine reuptake inhibitor,
contributing to psychostimulant effects.[9]

NMDA Receptor Antagonism

The NMDA receptor is a crucial ionotropic glutamate receptor involved in excitatory synaptic
transmission.[3] Non-competitive antagonists like PCP and ketamine bind to a site within the
receptor's ion channel, blocking the influx of Ca2+ and Na+ ions.[10] This blockade disrupts
normal synaptic function and can lead to dissociative, anesthetic, and psychotomimetic effects.
The proposed interaction of (1-Phenylcyclopentyl)methanamine with the NMDA receptor is
depicted in the following signaling pathway diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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